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Abstract
This technical guide provides a comprehensive overview of 12-methoxydodecanoate, a fatty

acid derivative with significant potential in various scientific and industrial fields. This document

details its chemical identity, including its synonyms and CAS Registry Number, and explores its

physicochemical properties. A significant focus is placed on outlining robust synthesis

methodologies, drawing from established protocols for structurally related compounds.

Furthermore, this guide delves into the current understanding of its applications, particularly in

cosmetics and as a potential antimicrobial agent, supported by relevant quantitative data and

detailed experimental protocols. Analytical techniques for its characterization, including nuclear

magnetic resonance (NMR) and mass spectrometry (MS), are also discussed. This guide is
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intended to be a valuable resource for researchers, scientists, and professionals in drug

development, providing the foundational knowledge and practical insights necessary to work

with and explore the potential of 12-methoxydodecanoate.

Core Identification: Synonyms and CAS Number
12-Methoxydodecanoate is a carboxylate ester resulting from the formal condensation of the

carboxy group of 12-methoxydodecanoic acid with a suitable alcohol, or it can refer to the

conjugate base of 12-methoxydodecanoic acid. For the purpose of this guide, we will primarily

focus on the parent carboxylic acid, 12-methoxydodecanoic acid.

The definitive CAS Registry Number for 12-methoxydodecanoic acid is 92169-28-3.[1][2]

A comprehensive list of its synonyms is provided in the table below to aid in literature searches

and material sourcing.

Table 1: Synonyms and Identifiers for 12-

Methoxydodecanoic Acid

IUPAC Name 12-methoxydodecanoic acid

CAS Registry Number 92169-28-3

Molecular Formula C13H26O3

Molecular Weight 230.34 g/mol

Common Synonyms

12-methoxydodecanoate, Dodecanoic acid, 12-

methoxy-, 13-Oxatetradecanoic acid, 13-

Oxamyristic acid, 12-methoxylauric acid

Systematic Synonyms
UNII-T5D2P5P2A8, NSC-666070,

DTXSID20238909

Physicochemical Properties
Understanding the physicochemical properties of 12-methoxydodecanoic acid is crucial for its

handling, formulation, and application. The terminal methoxy group imparts unique

characteristics compared to its parent fatty acid, dodecanoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1210637/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-12-methoxydodecanoate-synthesis-properties-and-applications
https://www.benchchem.com/product/b1210637/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-12-methoxydodecanoate-synthesis-properties-and-applications
https://patents.google.com/patent/US5530148A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10033567/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Physicochemical Properties of 12-

Methoxydodecanoic Acid

Property Value

Appearance White to off-white solid

Melting Point 45-46 °C

Boiling Point 336.4 °C at 760 mmHg

Density 0.943 g/cm³

Solubility Soluble in ethanol and DMSO

LogP 3.618

Synthesis and Experimental Protocols
While specific, detailed synthesis protocols for 12-methoxydodecanoic acid are not abundantly

available in public literature, a robust synthesis can be logically derived from the well-

established chemistry of its precursors, such as 12-hydroxydodecanoic acid. The most

straightforward approach involves the Williamson ether synthesis.

Synthesis of 12-Methoxydodecanoic Acid from 12-
Hydroxydodecanoic Acid
This synthesis involves the methylation of the terminal hydroxyl group of 12-hydroxydodecanoic

acid.

Diagram 1: Synthesis of 12-Methoxydodecanoic Acid
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Caption: A workflow for the synthesis of 12-methoxydodecanoic acid.

Step-by-Step Protocol:

Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve 12-hydroxydodecanoic acid in

anhydrous tetrahydrofuran (THF).

Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH) portion-

wise to the stirred solution. Allow the reaction to stir at 0 °C for 30 minutes, then warm to

room temperature and stir for an additional hour to ensure complete formation of the

alkoxide.

Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide dropwise via the

dropping funnel. After the addition is complete, allow the reaction to warm to room

temperature and stir overnight.

Quenching and Extraction: Carefully quench the reaction by the slow addition of water.

Acidify the aqueous layer with 1 M HCl to a pH of approximately 2-3. Extract the product with

ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel.
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Potential Applications and Biological Activity
Cosmetics and Personal Care
Fatty acid esters are widely used in cosmetics for their emollient, moisturizing, and texturizing

properties. The presence of the methoxy group in 12-methoxydodecanoate can modify its

polarity and skin feel, potentially offering a less greasy and more elegant sensory profile in

formulations.

Antimicrobial Activity
Fatty acids and their derivatives are known to possess antimicrobial properties. While specific

data for 12-methoxydodecanoate is limited, the activity of related compounds suggests its

potential. For instance, lauric acid and its derivatives have shown significant inhibitory effects

against various bacteria.[3] The antimicrobial efficacy is often attributed to the disruption of the

bacterial cell membrane.

Table 3: Minimum Inhibitory Concentrations (MIC) of Structurally Related Fatty Acids Against

Staphylococcus aureus

Compound MIC (μg/mL) Reference

Madecassic Acid 31.25 [4]

Lauric Acid Varies (mM concentrations) [3]

Experimental Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution):

Preparation of Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard.

Serial Dilutions: Prepare a series of twofold dilutions of 12-methoxydodecanoate in a

suitable solvent (e.g., DMSO) and then in Mueller-Hinton broth in a 96-well microtiter plate.

Inoculation: Inoculate each well with the bacterial suspension.

Incubation: Incubate the plate at 37 °C for 18-24 hours.
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Determination of MIC: The MIC is the lowest concentration of the compound that completely

inhibits visible growth of the microorganism.

Analytical Characterization
Diagram 2: Analytical Workflow for 12-Methoxydodecanoate
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Caption: A typical analytical workflow for the characterization of 12-methoxydodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are indispensable for the structural elucidation of 12-methoxydodecanoic acid.

¹H NMR: Expected signals would include a singlet for the methoxy protons (CH₃O-), a triplet

for the methylene protons adjacent to the carbonyl group (-CH₂COOH), a triplet for the

methylene protons adjacent to the methoxy group (-CH₂OCH₃), and a complex multiplet for

the long methylene chain.

¹³C NMR: The spectrum would show distinct signals for the carbonyl carbon, the methoxy

carbon, the methylene carbon adjacent to the oxygen, and the series of methylene carbons

in the aliphatic chain.

Mass Spectrometry (MS)
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Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the identification

and quantification of 12-methoxydodecanoate. The electron ionization (EI) mass spectrum

would exhibit a characteristic fragmentation pattern, including the molecular ion peak and

fragments corresponding to the loss of the methoxy group and cleavage of the aliphatic chain.

Conclusion
12-Methoxydodecanoate is a fatty acid derivative with a unique chemical structure that

suggests a range of potential applications in cosmetics, pharmaceuticals, and as an

antimicrobial agent. While direct research on this specific compound is emerging, a strong

foundation for its synthesis, characterization, and application can be built upon the extensive

knowledge of related fatty acids and their derivatives. This guide provides a comprehensive

starting point for researchers and professionals to explore and unlock the full potential of this

promising molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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